Cas no 1780148-58-4 (4-(4-fluoro-3-methoxyphenyl)butan-1-amine)

• Product Name: 4-(4-fluoro-3-methoxyphenyl)butan-1-amine
• CAS No: 1780148-58-4
• MF: C₁₁H₁₆FNO
• MW: 197.24924659729
• CID: 5909142
• PubChem ID: 82398882
• Update Time: 2025-06-07

4-(4-fluoro-3-methoxyphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluoro-3-methoxyphenyl)butan-1-amine
• 1780148-58-4
• EN300-1803045

• Inchi： 1S/C11H16FNO/c1-14-11-8-9(4-2-3-7-13)5-6-10(11)12/h5-6,8H,2-4,7,13H2,1H3
• InChI Key： ZPTXRRLVIRITMP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1OC)CCCCN

Computed Properties

• Exact Mass: 197.121592296g/mol
• Monoisotopic Mass: 197.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(4-fluoro-3-methoxyphenyl)butan-1-amine

Chemical Profile of 4-(4-fluoro-3-methoxyphenyl)butan-1-amine (CAS No. 1780148-58-4)

4-(4-fluoro-3-methoxyphenyl)butan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1780148-58-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of amine derivatives characterized by a butan-1-amine side chain attached to a phenyl ring substituted with both a fluoro group and a methoxy group. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The presence of the fluoro substituent at the para position relative to the methoxy group introduces electronic and steric effects that can influence the compound's interactions with biological targets. Fluorine atoms are known to modulate metabolic stability, lipophilicity, and binding affinity, making them valuable in medicinal chemistry for optimizing pharmacokinetic properties. In contrast, the methoxy group provides additional electronic influence and can participate in hydrogen bonding interactions, further enhancing the compound's potential as a pharmacophore.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that 4-(4-fluoro-3-methoxyphenyl)butan-1-amine may exhibit inhibitory activity against various enzymes and receptors implicated in metabolic disorders, neurodegenerative diseases, and cancer. The butan-1-amine moiety, in particular, is often associated with compounds that exhibit central nervous system (CNS) activity due to its ability to cross the blood-brain barrier.

In vitro studies have demonstrated that derivatives similar to 4-(4-fluoro-3-methoxyphenyl)butan-1-amine can interact with targets such as monoamine oxidase (MAO) and catechol-O-methyltransferase (COMT), which are critical enzymes involved in neurotransmitter metabolism. The fluorine substituent has been shown to enhance binding affinity by increasing the compound's lipophilicity while maintaining metabolic stability. This balance is crucial for achieving both efficacy and safety in therapeutic applications.

The methoxy group at the ortho position relative to the fluoro substituent further contributes to the compound's overall pharmacological profile by influencing its solubility and interaction with biological membranes. Such structural features are often exploited in drug design to achieve optimal pharmacokinetic properties, including improved bioavailability and reduced toxicity. The combination of these substituents makes 4-(4-fluoro-3-methoxyphenyl)butan-1-amine a versatile scaffold for developing novel therapeutic agents.

Current research is exploring synthetic pathways to optimize the production of 4-(4-fluoro-3-methoxyphenyl)butan-1-amine, focusing on scalable and cost-effective methodologies. Advances in catalytic processes have enabled more efficient fluorination reactions, which are essential for introducing the fluoro substituent into the phenyl ring without compromising yield or purity. Similarly, methylation strategies have been refined to ensure regioselectivity, minimizing unwanted side reactions.

The potential applications of 4-(4-fluoro-3-methoxyphenyl)butan-1-amine extend beyond traditional small-molecule drug development. Its structural motif is also relevant in designing biomaterials and functional polymers where precise control over molecular architecture is required. The amine functionality allows for further derivatization through reactions such as coupling or amidation, expanding its utility in interdisciplinary research.

Regulatory considerations play a significant role in advancing compounds like 4-(4-fluoro-3-methoxyphenyl)butan-1-amine into clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that synthetic intermediates meet stringent quality standards before being used in human trials. Additionally, toxicological assessments are conducted to evaluate potential risks associated with exposure to this compound at various doses.

The integration of machine learning algorithms has accelerated the process of identifying promising candidates from large chemical libraries. Predictive models trained on experimental data can prioritize compounds like 4-(4-fluoro-3-methoxyphenyl)butan-1-amine based on their predicted bioactivity and pharmacokinetic properties. This approach has significantly reduced the time required for hit identification and lead optimization.

Future directions in research may involve exploring analogs of 4-(4-fluoro-3-methoxyphenyl)butan-1-amine with modified side chains or additional functional groups to enhance specific biological activities. For instance, incorporating heterocyclic rings or other bioisosteric replacements could lead to novel derivatives with improved efficacy or selectivity against disease-related targets.

The synthesis and characterization of 4-(4-fluoro-3-methoxyphenyl)butan-1-amine also contribute to our fundamental understanding of organic chemistry principles. Its structural motifs provide valuable insights into how substituent effects influence molecular properties, which can be applied across various disciplines within chemical science.

In conclusion, 4-(4-fluoro-3-methoxyphenyl)butan-1-amine (CAS No. 1780148-58-4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advances in synthetic methodologies and computational modeling, position it as a valuable scaffold for developing novel therapeutics. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.